![molecular formula C2H4N2O6<br>NO2-OCH2CH2O-NO2<br>C2H4N2O6 B1195984 Ethylene glycol dinitrate CAS No. 628-96-6](/img/structure/B1195984.png)
Ethylene glycol dinitrate
Overview
Description
Ethylene Glycol Dinitrate, also known as Nitroglycol or EGDN, is a colorless, oily, explosive liquid obtained by nitrating ethylene glycol . It is similar to nitroglycerine in both manufacture and properties, though it is more volatile and less viscous .
Synthesis Analysis
EGDN was first produced by the Belgian chemist Louis Henry in 1870 by dropping a small amount of ethylene glycol into a mixture of nitric and sulfuric acids cooled to 0 °C . The American chemist William Henry Rinkenbach prepared EGDN by nitrating purified glycol obtained by fractioning the commercial product under pressure of 40mm Hg, and at a temperature of 120° .Molecular Structure Analysis
The molecular formula of EGDN is C2H4N2O6 . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
When EGDN is rapidly heated to 215 °C, it explodes; this is preceded by partial decomposition similar to that of nitroglycerin . EGDN has a slightly higher brisance than nitroglycerin. EGDN reacts violently with potassium hydroxide, yielding ethylene glycol and potassium nitrate .Physical And Chemical Properties Analysis
EGDN is an oily, colorless to light yellow liquid . It has a density of 1.4918 g/cm3, a melting point of -22.0 °C, and a boiling point of 197.5 °C . It is soluble in water (5 g/l) and has a vapor pressure of 0.05 mmHg at 20 °C .Scientific Research Applications
Environmental Monitoring
EGDN has been utilized in environmental science, particularly in the detection of nitro compounds in water samples. The compound’s sensitivity to microextraction by packed sorbent (MEPS) followed by gas chromatography makes it a valuable indicator for environmental monitoring . This method offers a green technology approach to sample preparation, reducing waste production and analysis costs.
Forensic Science
In forensic science, EGDN serves as a key substance for the detection of post-blast residues in water samples. Its presence can provide crucial information for forensic investigations . The ability to detect EGDN at low concentrations aids in the analysis of explosive materials and helps in criminal investigations related to explosive incidents.
Industrial Applications
EGDN has been used in the manufacturing of explosives, particularly in dynamite, to lower the freezing point of nitroglycerin, allowing for its use in colder climates . Additionally, it has been employed as a detection taggant in plastic explosives for more reliable explosive detection.
Medical Applications
While direct medical applications of EGDN are not widely documented, related compounds like diethylene glycol dinitrate have been used medically to relieve angina due to their vasodilation properties through the release of nitric oxide .
Energy Production
EGDN’s explosive properties have been harnessed in energy production. Its volatility and exothermic decomposition make it a potential candidate for controlled energy release applications, although specific uses in this field require careful handling due to its explosive nature .
Chemical Synthesis
In chemical synthesis, EGDN is produced by nitrating ethylene glycol and is used as a precursor for various nitrate esters. These esters are significant in the synthesis of industrial chemicals and materials . The reactions involving EGDN are critical for producing compounds with specific explosive or propellant properties.
Mechanism of Action
Target of Action
Ethylene glycol dinitrate (EGDN) is a secondary explosive . It is similar to nitroglycerine in both manufacture and properties .
Mode of Action
EGDN acts as a strong oxidizing agent . It has a perfect oxygen balance, meaning that its ideal exothermic decomposition would completely convert it to low energy carbon dioxide, water, and nitrogen gas, with no excess unreacted substances .
Biochemical Pathways
It is known that egdn is obtained by nitrating ethylene glycol . The nitration process involves the reaction of ethylene glycol with a mixture of nitric and sulfuric acids .
Pharmacokinetics
It is known that egdn can be absorbed by inhalation, ingestion, and percutaneous absorption . Pulmonary absorption is influenced by the volatility of EGDN .
Result of Action
The primary result of EGDN’s action is its explosive nature. When heated to 114°C or above, it may cause a violent combustion or explosion producing toxic fumes (nitrogen oxides) . It may also decompose explosively from shock, friction, or from a build-up of electrostatic charge that sparks suddenly to ground .
Action Environment
The action of EGDN is influenced by environmental factors. It is more volatile and less viscous than nitroglycerine . Its explosive nature can be triggered by heating, shock, friction, or a sudden discharge of electrostatic charge . Therefore, it must be stored in a cool, ventilated place, away from acute fire hazards and easily oxidized materials .
Safety and Hazards
Future Directions
Due to its various applications, the reliable detection of EGDN in the environment is a key issue for both forensic and environmental applications . Microextraction by packed sorbent (MEPS) is an innovative approach to green technology in the sample preparation field . This method uses a smaller sample volume and can be easily combined with various chromatographic techniques . This could be a future direction for the analysis of EGDN .
properties
IUPAC Name |
2-nitrooxyethyl nitrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4N2O6/c5-3(6)9-1-2-10-4(7)8/h1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQXKXGWGFRWILX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO[N+](=O)[O-])O[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O2NOCH2CH2ONO2, Array, C2H4N2O6 | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25025 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | ETHYLENE GLYCOL DINITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1056 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6027264 | |
Record name | Ethylene glycol dinitrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6027264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Ethylene glycol dinitrate is a colorless to yellow, oily odorless liquid with a sweetish taste. Mp: -22 °C; bp: explodes at 114 °C. Density: 1.49 g cm-3. Soluble in water (23.3 g/L H2O) at 25 °C). Very soluble in ethanol and in ether. Used as an explosive ingredient in dynamite along with nitroglycerine. Toxic; can penetrate the skin., Liquid, Colorless to yellow, oily, odorless liquid. [Note: An explosive ingredient (60-80%) in dynamite along with nitroglycerine (40-20%).]; [NIOSH], COLOURLESS-TO-YELLOWISH OILY LIQUID., Colorless to yellow, oily, odorless liquid., Colorless to yellow, oily, odorless liquid. [Note: An explosive ingredient (60-80%) in dynamite along with nitroglycerine (40-20%).] | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25025 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 1,2-Ethanediol, 1,2-dinitrate | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethylene glycol dinitrate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/489 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Record name | ETHYLENE GLYCOL DINITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1056 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/461 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethylene glycol dinitrate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0273.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Boiling Point |
387 °F at 760 mmHg (NIOSH, 2023), 198.5 °C, 114 °C (explodes), 387 °F | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25025 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Ethylene glycol dinitrate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/537 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1056 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/461 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethylene glycol dinitrate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0273.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Flash Point |
419 °F (NIOSH, 2023), 215 °C (closed cup), 419 °F (closed cup), 419 °F | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25025 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ethylene glycol dinitrate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/537 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/461 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethylene glycol dinitrate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0273.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Solubility |
Insoluble (NIOSH, 2023), Very soluble in ether, ethanol, Soluble in carbon tetrachloride, benzene, toluene, acetone; limited solublity in common alcohols, In water, 0.52%, Soluble in dilute alkali, In water, 6,800 mg/L at 20 °C, Solubility in water, g/100ml at 25 °C: 0.5, Insoluble | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25025 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ethylene glycol dinitrate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/537 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1056 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | Ethylene glycol dinitrate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0273.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
1.49 (NIOSH, 2023) - Denser than water; will sink, 1.4918 g/cu cm at 20 °C, Relative density (water = 1): 1.49, 1.49 | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25025 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ethylene glycol dinitrate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/537 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1056 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/461 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethylene glycol dinitrate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0273.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Density |
5.25 (Air = 1), Relative vapor density (air = 1): 5.2 | |
Record name | Ethylene glycol dinitrate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/537 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1056 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Vapor Pressure |
0.05 mmHg (NIOSH, 2023), 0.07 [mmHg], Vapor pressure rises rapidly with temperature. VP= 0.0044 mm Hg at 0 °C, 1.3 mm Hg at 60 °C, 22.0 mm Hg at 100 °C., 0.072 mm Hg at 25 °C, Vapor pressure, Pa at 20 °C: 7, 0.05 mmHg | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25025 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ethylene glycol dinitrate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/489 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | Ethylene glycol dinitrate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/537 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1056 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/461 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethylene glycol dinitrate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0273.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Product Name |
Ethylene glycol dinitrate | |
Color/Form |
Colorless to yellow, oily ... liquid [Note: An explosive ingredient (60-80%) in dynamite along with nitroglycerine (40-20%)]. | |
CAS RN |
628-96-6 | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25025 | |
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Record name | Glycol dinitrate | |
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Record name | Ethylene glycol dinitrate | |
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Record name | 1,2-Ethanediol, 1,2-dinitrate | |
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Record name | Ethylene glycol dinitrate | |
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Record name | Ethylene dinitrate | |
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Record name | ETHYLENE GLYCOL DINITRATE | |
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Record name | Ethylene glycol dinitrate | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/537 | |
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Record name | ETHYLENE GLYCOL DINITRATE | |
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Record name | ETHYLENE GLYCOL DINITRATE | |
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Record name | Ethylene glycol, dinitrate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh-rtecs/KW557300.html | |
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Melting Point |
-8 °F (NIOSH, 2023), -22.3 °C, In the presence of more than slight traces of free acid, ethylene glycol dinitrate is unstable with a melting point of -21 °C., -22 °C, -8 °F | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25025 | |
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Record name | Ethylene glycol dinitrate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/537 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1056 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYLENE GLYCOL DINITRATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/461 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethylene glycol dinitrate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0273.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
Q1: How does ethylene glycol dinitrate exert its primary physiological effect?
A1: Ethylene glycol dinitrate (EGDN), similar to other organic nitrates like nitroglycerin, primarily acts as a vasodilator. [, , ] It relaxes vascular smooth muscle, leading to the dilation of blood vessels. This effect is primarily attributed to its metabolism into nitric oxide (NO) or a related species. [, ] NO then activates guanylate cyclase, leading to increased cyclic guanosine monophosphate (cGMP) levels, which ultimately results in smooth muscle relaxation. []
Q2: What are the downstream effects of ethylene glycol dinitrate's interaction with its target?
A2: The vasodilatory action of EGDN leads to several downstream effects:
- Blood pressure reduction: Dilation of blood vessels, particularly arteries, reduces peripheral vascular resistance, leading to a decrease in blood pressure. [, ]
- Increased blood flow: The relaxation of vascular smooth muscle improves blood flow, particularly in areas where blood vessels are constricted. []
- Headache: A common side effect of EGDN, and a key indicator of exposure, is headache. This is attributed to the dilation of blood vessels in the brain. []
- Tolerance: Repeated exposure to EGDN, and other related nitrates, can lead to the development of tolerance. This means that higher doses are required to achieve the same effect. [, ]
Q3: What is the molecular formula and weight of ethylene glycol dinitrate?
A3: The molecular formula of ethylene glycol dinitrate is C2H4N2O6. Its molecular weight is 152.05 g/mol. [, ]
Q4: What spectroscopic techniques are used to characterize ethylene glycol dinitrate?
A4: Various spectroscopic techniques are used for the identification and characterization of EGDN, including:
- Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the functional groups present in EGDN, particularly the nitrate ester groups (O-NO2) which exhibit characteristic absorption bands. [, , ]
- Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for separating and identifying EGDN in complex mixtures, such as post-blast residues or environmental samples. It provides information about the molecule's mass and fragmentation pattern, aiding in its identification and quantification. [, , ]
- Raman Spectroscopy: This technique can be used to identify EGDN in complex matrices, like dynamite, by analyzing the scattering of laser light. This provides a unique spectral fingerprint for EGDN, allowing its identification and distinction from other components. []
Q5: What are the safety considerations regarding the storage and handling of ethylene glycol dinitrate?
A5: EGDN is a highly sensitive explosive and must be handled with extreme caution. It is sensitive to impact, friction, and heat, making its storage and transportation a significant concern. [, , ] Dedicated facilities and protocols are essential to ensure safety during handling.
Q6: How does ethylene glycol dinitrate's stability influence its applications and handling?
A6: The inherent instability of EGDN limits its applications. [] While historically used in dynamite, its volatility and sensitivity have led to its replacement with more stable alternatives in many applications. [, ]
Q7: How does ethylene glycol dinitrate behave in the environment?
A7: EGDN can contaminate water sources due to its use in explosives and improper disposal. [] Its environmental fate is an area of research due to its potential toxicity. [, ]
Q8: What analytical techniques are commonly employed to detect and quantify ethylene glycol dinitrate?
A8: Several techniques are used for EGDN detection and quantification:
- Gas Chromatography with Electron Capture Detection (GC-ECD): This highly sensitive technique is commonly used to detect trace levels of EGDN in environmental and forensic samples, capitalizing on the electronegative nature of the nitrate ester groups for detection. [, , ]
- High-Performance Liquid Chromatography (HPLC): HPLC, often coupled with UV detection, provides a quantitative method for determining EGDN concentration in various matrices, including explosives and environmental samples. [, ]
- Microchip Electrophoresis with Electrochemical Detection: This miniaturized and portable technique offers rapid and sensitive detection of EGDN and other nitrate ester explosives, holding potential for field screening and on-site analysis. []
Q9: What are the known toxicological effects of ethylene glycol dinitrate?
A9: EGDN exposure poses several health risks:
- Headache: Headache is a common acute effect of EGDN exposure, often experienced by workers involved in its manufacture or handling. [, , ]
- Cardiovascular effects: EGDN can cause significant drops in blood pressure, potentially leading to adverse cardiovascular events. [, , ] Tolerance to these effects can develop with repeated exposure but may be accompanied by increased risk of coronary spasm. []
- Neurological effects: While EGDN's primary target is the cardiovascular system, some studies suggest potential effects on the nervous system, including changes in catecholamine levels and neurotransmitter metabolism. [, ] This is an area requiring further research.
Q10: What safety regulations govern the use and handling of ethylene glycol dinitrate?
A10: Due to its explosive nature and health hazards, EGDN is subject to strict regulations regarding its manufacture, storage, transportation, and use. These regulations vary by country and jurisdiction, with agencies such as the Bureau of Alcohol, Tobacco, Firearms and Explosives (ATF) in the United States playing a key role in its control. [, ]
Q11: Are there any safer alternatives to ethylene glycol dinitrate for its various applications?
A24: Yes, the search for safer and less toxic alternatives to EGDN is ongoing, particularly in the field of explosives. [, ]
- Less sensitive explosives: Compounds like ammonium nitrate fuel oil (ANFO) are now commonly used as safer alternatives to dynamite in many blasting applications. [, ]
- Plasticizers: In propellant formulations, research focuses on developing new energetic plasticizers with improved safety profiles compared to EGDN. [, ] These new plasticizers aim to maintain or enhance performance while minimizing sensitivity and toxicity.
Q12: What tools and resources are essential for research involving ethylene glycol dinitrate?
A12: EGDN research requires specialized facilities and equipment:
- Explosives research laboratories: These laboratories are specifically designed for the safe handling and analysis of explosives. [, ] They are equipped with safety features such as blast chambers and fume hoods to minimize risks associated with handling EGDN.
- Analytical instrumentation: Advanced analytical techniques, including GC-MS, HPLC, and spectroscopic methods, are crucial for characterizing and quantifying EGDN in various matrices. [, , , ]
- Computational chemistry tools: Molecular modeling and simulation techniques are increasingly used in explosives research to predict properties, assess stability, and design safer alternatives, reducing the need for experimental testing with hazardous materials. [, , ]
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